Rafigrelide
Overview
Description
Rafigrelide is a platelet aggregation inhibitor . It has been studied for its effect on thrombus formation and characteristics . In a phase 1 study, healthy male volunteers received rafigrelide for 14 days, and it was found that rafigrelide reduced platelet count and thrombus area under high and low shear conditions .
Molecular Structure Analysis
The molecular formula of Rafigrelide is C12H11Cl2N3O . The InChIKey is IGMDPBNGNRHCRW-UHFFFAOYSA-N . More detailed structural analysis would require specific laboratory techniques.Scientific Research Applications
Antithrombotic Properties
Rafigrelide has been studied for its potential antithrombotic properties. A phase 1 study explored the effects of rafigrelide on thrombus formation and characteristics. This research found that rafigrelide, when administered to healthy male volunteers, resulted in a significant reduction in mean platelet count and thrombus area under both high and low shear conditions. The study also observed that rafigrelide treatment prolonged clot formation time and reduced clot strength, indicating its antithrombotic potential. Interestingly, the addition of acetylsalicylic acid (ASA) to rafigrelide did not show any additional effect on platelet count or thrombus area, suggesting the standalone effectiveness of rafigrelide in this aspect (Balasubramaniam et al., 2014).
Applications in RAF Protein Research
Although not directly related to rafigrelide, studies on RAF proteins provide context to the broader category of drugs affecting this pathway. Research on RAF proteins, like B-RAF and C-RAF, is significant due to their role in cellular processes such as growth, proliferation, survival, and transformation. Mutations in B-RAF have been implicated in various cancers. This underscores the importance of understanding drugs like rafigrelide that might interact with similar pathways or targets (Wellbrock et al., 2004), (Garnett & Marais, 2004).
Potential in Experimental Physics
In a different domain, rafigrelide's constituent, radium fluoride (RaF), has been studied for its potential in experimental physics. RaF's electronic structure makes it suitable for direct laser cooling, which can be leveraged in high-precision experiments aimed at studying molecular parity violation. This research indicates a promising avenue for the use of RaF in fundamental physics experiments (Isaev et al., 2010).
Safety and Hazards
Rafigrelide is harmful if swallowed or inhaled . It is also toxic to aquatic life with long-lasting effects . Safety measures include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eye, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, removing all sources of ignition, and evacuating personnel to safe areas .
properties
IUPAC Name |
6,7-dichloro-3,3-dimethyl-1,5-dihydroimidazo[2,1-b]quinazolin-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11Cl2N3O/c1-12(2)10(18)16-11-15-8-4-3-7(13)9(14)6(8)5-17(11)12/h3-4H,5H2,1-2H3,(H,15,16,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IGMDPBNGNRHCRW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C(=O)NC2=NC3=C(CN21)C(=C(C=C3)Cl)Cl)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11Cl2N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30145594 |
Source
|
| Record name | Rafigrelide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30145594 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
284.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Rafigrelide | |
CAS RN |
1029711-88-3 |
Source
|
| Record name | Rafigrelide [INN] | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=1029711883 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Rafigrelide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30145594 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 6,7-Dichloro-3,3-dimethyl-1,5-dihydroimidazo[2,1-b]quinazolin-2(3H)-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | RAFIGRELIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/V8Q1Z0GK92 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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